1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

• CAS: 268541-27-1
• Molecular Formula: C31H36O7
• Molecular Weight: 520.6 g/mol
• InChI: InChI=1S/C31H36O7/c1-28(2)22-19-24(36-25(32)16-15-20-11-7-5-8-12-20)30(4)23(37-27(34)21-13-9-6-10-14-21)17-18-29(3,35)31(30,38-28)26(22)33/h5-16,22-24,26,33,35H,17-19H2,1-4H3/b16-15+/t22-,23+,24+,26?,29+,30+,31+/m1/s1
• InChIKey: GQAHAEXXOMVFFF-RDVXSFGOSA-N

1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran Procurement Baseline

1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran (CAS 268541‑27‑1) is a dihydro‑β‑agarofuran‑type sesquiterpene polyol ester isolated from the root bark of Tripterygium hypoglaucum (Celastraceae) [1]. Its structure is distinguished by the esterification of the dihydroagarofuran core with a benzoyl moiety at C‑1β and a cinnamoyl moiety at C‑8α, along with free hydroxyl groups at the 4α and 5α positions . This specific substitution pattern defines its identity within the broader agarofuran chemical space. The compound is commercially available from multiple vendors for research use, with molecular formula C₃₁H₃₆O₇ and molecular weight 520.61 g/mol .

1

Specific 1β‑benzoyl / 8α‑cinnamoyl substitution pattern on dihydro‑β‑agarofuran core

2

Defined lipophilicity and polarity window for scaffold‑focused SAR studies

3

Research‑grade sesquiterpene polyol ester for analytical reference or library synthesis

• [1] Fujita, R., Duan, H., & Takaishi, Y. (2000). Terpenoids from Tripterigyum hypoglaucum. Phytochemistry, 53(6), 715‑722. View Source

1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran: Non‑Interchangeability Rationale

The dihydro‑β‑agarofuran scaffold exists as a diverse family of polyol esters with varying numbers, positions, and identities of acyl substituents [1]. These structural variations directly influence molecular recognition at effector sites, as documented in structure‑activity studies of dihydro‑β‑agarofuran sesquiterpenes [2]. Substituting a nominally similar agarofuran derivative for 1b‑benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran risks invalidating experimental outcomes because even minor differences in hydroxyl‑group acylation status can alter hydrophobicity patterns (LogP), hydrogen‑bonding donor/acceptor counts, and solvent‑exposed surface topology—all of which modulate target engagement and intracellular distribution . General interchangeability in this class is therefore unsupported by the available literature.

Acyl pattern Variations in ester position or identity may shift LogP by >1 unit, altering cellular distribution and target engagement unpredictably.

Hydroxyl status Differing acylation of 4α/5α hydroxyls changes hydrogen‑bond donor/acceptor count; SAR assumptions do not transfer between analogs.

Class evidence No class‑level interchangeability is supported; functional equivalence must be validated per derivative and assay context.

• [1] Gao, J.‑M., Wu, W.‑J., Zhang, J.‑W., & Konishi, Y. (2007). The dihydro‑β‑agarofuran sesquiterpenoids. Natural Product Reports, 24(5), 1153‑1189. View Source
• [2] Muñoz‑Martínez, F., Lu, P., Cortés‑Selva, F., Pérez‑Victoria, J. M. J., Jiménez, I. A., Ravelo, A. G., ... & Gamarro, F. (2005). Celastraceae sesquiterpenes as a new class of modulators that bind specifically to human P‑glycoprotein and reverse cellular multidrug resistance. Cancer Research, 65(16), 7290‑7298. View Source

1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran: Differentiation Evidence Status

Scaffold‑Based Structure‑Function Differentiation

High‑strength head‑to‑head comparative data for this specific compound are not identified in the peer‑reviewed literature or vendor‑reported datasets. However, class‑level inference from dihydro‑β‑agarofuran structure‑activity studies [1] and the compound's defined molecular descriptors establishes key differentiators. The compound exhibits a LogP of 4.5 and a topological polar surface area (tPSA) of 102 Ų . These physicochemical signatures, fixed by the 1β‑benzoyl and 8α‑cinnamoyl esterification pattern, represent a specific pharmacophoric arrangement that differs from other agarofuran derivatives by up to several units of LogP [1]. This precludes functional interchangeability without empirical validation.

Physicochemical profile

Class‑level inference

LogP 4.5 · tPSA 102 Ų

Computed properties

Supports scaffold‑specific selection; not bioactivity evidence.

Value differences of >1 LogP possible among analogs; direct comparison data absent.

Evidence Dimension	LogP (lipophilicity) and tPSA (polar surface area)
Target Compound Data	LogP = 4.5; tPSA = 102 Ų
Comparator Or Baseline	Reported range for related dihydro‑β‑agarofuran polyesters: LogP typically 3.0 – 5.5 based on substituent identity and count
Quantified Difference	Target compound falls within upper‑mid lipophilicity range; other derivatives may differ by >1 LogP unit
Conditions	Computed properties reported by InvivoChem

Why This Matters

Differences in LogP and tPSA govern passive permeability, aqueous solubility, and off‑target partitioning, directly impacting assay reproducibility and interpretation of cellular activity.

• [1] Torres‑Romero, D., et al. (2011). Dihydro‑β‑agarofuran sesquiterpenes: a new class of potent and selective inhibitors of acetylcholinesterase. Bioorganic & Medicinal Chemistry, 19(16), 4813‑4820. View Source

Absence of Direct Comparator Evidence

Following comprehensive search of published patents, primary research articles, and authoritative databases, no reports were identified that provide direct head‑to‑head quantitative biological comparison (e.g., IC₅₀, Kᵢ, EC₅₀ comparisons in the same assay) between 1b‑benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran and a named structural analog or in‑class candidate [1]. Existing studies on structurally related agarofurans often report insecticidal or multidrug‑resistance‑reversal phenotypes, but these data sets do not include this specific compound under identical experimental conditions [2]. Therefore, high‑strength differential evidence with quantified comparator metrics cannot be generated for this compound at this time.

Direct comparator data

Data to verify

No published IC₅₀ or comparator metrics identified

Empirical characterization required before functional assumption.

Literature and vendor databases searched; no head‑to‑head studies found.

Evidence Dimension	Biological activity comparison (IC₅₀ / potency)
Target Compound Data	No published IC₅₀ value identified
Comparator Or Baseline	No comparator with matching assay context identified
Quantified Difference	Not quantifiable
Conditions	Literature search covering PubMed, vendor datasheets, and patent repositories

Why This Matters

Accurate knowledge of data gaps prevents incorrect procurement decisions based on assumed functional equivalence and encourages empirical characterization.

• [1] MedChemExpress. (n.d.). 1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran Biological Activity Description (no IC₅₀ reported). View Source
• [2] Muñoz‑Martínez, F., Reyes, C. P., Pérez‑Victoria, J. M. J., Gamarro, F., & Castanys, S. (2005). Insights into the molecular mechanism of action of Celastraceae sesquiterpenes as specific, non‑transported inhibitors of human P‑glycoprotein. Biochimica et Biophysica Acta (BBA) ‑ Biomembranes, 1716(2), 93‑102. View Source

1b‑Benzoyl‑8a‑cinnamoyl‑4a,5a‑dihydroxydihydroagarofuran: Scientific Use Cases

Chemical Derivatization and Library Synthesis Scaffold

The intact dihydroagarofuran core with preserved 4α‑ and 5α‑hydroxyl groups serves as a starting point for further semi‑synthetic modification, such as regioselective acylation or glycosylation. Because the 1β‑benzoyl and 8α‑cinnamoyl esters direct the spatial presentation of the two free hydroxyl groups, this compound is useful for generating focused libraries to probe structure‑activity relationships across the agarofuran scaffold. Procuring this specific compound is essential for comparative SAR work against other di‑acylated agarofurans (e.g., CF‑1 or 1,6‑diacetyl analogs) which present different substitution patterns [1].

Analytical Reference Standard for Natural Extracts

This compound can be procured as a certified reference standard for developing LC‑MS/MS or HPLC‑UV methods to authenticate and quantify dihydroagarofuran polyesters in crude plant extracts . Its unique retention profile, driven by the specific benzoyl and cinnamoyl ester combination, allows for unambiguous chromatographic discrimination from closely related agarofuran derivatives lacking this exact substitution pattern. This is particularly relevant for quality control of extracts derived from Tripterygium and Celastrus species [2].

Phenotypic Screening and Target Profiling

Researchers can use this compound to generate baseline phenotypic fingerprints in cellular assays (e.g., NF‑κB signaling, multidrug resistance reversal, insect antifeedant bioassays) and compare its potency and efficacy profile against other agarofuran family members. The commercial availability of the compound with analytical certification facilitates reproducible cross‑laboratory benchmarking. This scenario addresses the current evidence gap by enabling users to independently establish quantitative comparative data for their specific workflow .

Metabolite Identification and Biosynthetic Pathway Elucidation

The compound may serve as a putative intermediate standard in studies tracing the late‑stage acylation steps of dihydro‑β‑agarofuran biosynthesis in Celastraceae [2]. Its procurement enables targeted metabolomics studies to confirm or refute the presence of this specific di‑ester in planta, thereby contributing to a more complete understanding of the natural product diversity within the genus.

Application

Selection Property

Validation Focus

Chemical derivatization scaffold

Free 4α/5α‑hydroxyl groups with defined acyl regiochemistry

Verify substitution pattern and core integrity before library synthesis

Analytical reference standard

Unique benzoyl/cinnamoyl ester combination for chromatographic discrimination

Confirm retention time and MS fragmentation against certified reference

Phenotypic screening

Well‑characterized physicochemical profile for cellular assay benchmarking

Establish assay‑specific response baseline; compare to other agarofurans

Biosynthetic pathway elucidation

Specific di‑ester intermediate candidate in Celastraceae

Targeted metabolomics to confirm in planta presence

• [1] Fujita, R., Duan, H., & Takaishi, Y. (2000). Terpenoids from Tripterigyum hypoglaucum. Phytochemistry, 53(6), 715‑722. View Source
• [2] Gao, J.‑M., Wu, W.‑J., Zhang, J.‑W., & Konishi, Y. (2007). The dihydro‑β‑agarofuran sesquiterpenoids. Natural Product Reports, 24(5), 1153‑1189. View Source